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Compound of Interest

Compound Name: Ibuprofen piconol

Cat. No.: B055995 Get Quote

For researchers and scientists handling Ibuprofen Piconol, a non-steroidal anti-inflammatory

agent, proper disposal is paramount to ensure laboratory safety and environmental protection.

Due to conflicting information regarding its classification, a cautious approach to waste

management is essential.

While one Safety Data Sheet (SDS) classifies Ibuprofen Piconol as not a hazardous

substance, another indicates it poses risks including acute oral toxicity, skin and eye irritation,

and respiratory tract irritation.[1] In light of this discrepancy, it is prudent to manage Ibuprofen
Piconol as a hazardous chemical waste to minimize potential risks.

Key Chemical and Physical Properties
A summary of Ibuprofen Piconol's properties relevant to its handling and disposal is provided

below.

Property Value

Molecular Formula C₁₉H₂₃NO₂

Molecular Weight 297.4 g/mol

CAS Number 64622-45-3[2]

Storage Temperature +4°C

Purity >95% (HPLC)[3]
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Experimental Protocol for Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of Ibuprofen
Piconol waste in a laboratory environment. This guidance is based on standard practices for

handling hazardous chemical waste.

Objective: To safely collect, label, and arrange for the disposal of solid and liquid Ibuprofen
Piconol waste in accordance with institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated hazardous waste container (chemically compatible, with a secure lid).

Hazardous waste labels.

Secondary containment for liquid waste.

Procedure:

Step 1: Waste Identification and Segregation

Treat all forms of Ibuprofen Piconol waste (solid, liquid, contaminated labware) as

hazardous.

Do not mix Ibuprofen Piconol waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.[4] Incompatible

chemicals should be kept separate to avoid dangerous reactions.[5]

Step 2: Waste Collection

Solid Waste (e.g., unused powder, contaminated weigh boats, gloves):

Place all solid waste directly into a designated, clearly labeled hazardous waste container.

Ensure the container is kept closed when not in use.[6]
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Liquid Waste (e.g., solutions containing Ibuprofen Piconol):

Collect liquid waste in a leak-proof, chemically compatible container with a secure screw-

top cap.[4]

Use secondary containment (such as a plastic tub) to prevent spills.[5]

Do not fill the container to more than 90% capacity to allow for expansion and prevent

spills.

Step 3: Labeling

Label the waste container clearly with the words "Hazardous Waste."[6]

Identify the contents, including "Ibuprofen Piconol" and any solvents or other chemicals

present, with their approximate concentrations and volumes.

Indicate the date when waste was first added to the container.[6]

Step 4: Storage

Store the waste container in a designated satellite accumulation area within the laboratory.[6]

This area should be at or near the point of generation and under the control of laboratory

personnel.[4]

Ensure the storage area is away from drains and incompatible materials.

Step 5: Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[6]

Do not dispose of Ibuprofen Piconol waste down the drain or in the regular trash.[4][7] Non-

hazardous pharmaceutical waste should also not be disposed of in regular trash.[7][8]

Follow all instructions provided by EHS for the pickup and handover of the waste.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ibuprofen Piconol.

Start: Ibuprofen Piconol Waste Generation

Hazard Assessment

Action

Final Disposal

Generate Ibuprofen Piconol Waste
(Solid or Liquid)

Consult Safety Data Sheet (SDS)

Conflicting SDS Information Found?

Treat as Hazardous Waste
(Precautionary Principle)

Yes

Collect in Designated
Hazardous Waste Container

Label Container with Contents,
Date, and 'Hazardous Waste'

Store in Satellite
Accumulation Area

Contact EHS for Pickup

Proper Disposal by EHS
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Click to download full resolution via product page

Caption: Disposal workflow for Ibuprofen Piconol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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